Cas no 48213-06-5 (3,3'',5,5''-tetranitrobiphenyl-4,4''-diol)

• Product Name: 3,3'',5,5''-tetranitrobiphenyl-4,4''-diol
• CAS No: 48213-06-5
• MF: C₁₂H₆N₄O₁₀
• MW: 366.196842670441
• CID: 931835
• PubChem ID: 4390292
• Update Time: 2025-04-19

3,3'',5,5''-tetranitrobiphenyl-4,4''-diol Chemical and Physical Properties

Names and Identifiers

• 3,3'',5,5''-tetranitrobiphenyl-4,4''-diol
• 4-(4-hydroxy-3,5-dinitrophenyl)-2,6-dinitrophenol
• 3,5,3',5'-Tetranitro-biphenyl-4,4'-diol
• 3,5,3'',5''-Tetranitro-biphenyl-4,4''-diol
• DTXSID00402762
• NSC98358
• NSC-98358
• CHEMBL176916
• SCHEMBL10885499
• 48213-06-5
• BDBM50056929
• 4-(4-hydroxy-3,5-dinitro-phenyl)-2,6-dinitro-phenol

• Inchi： 1S/C12H6N4O10/c17-11-7(13(19)20)1-5(2-8(11)14(21)22)6-3-9(15(23)24)12(18)10(4-6)16(25)26/h1-4,17-18H
• InChI Key： WBMBLPWFXWGOMD-UHFFFAOYSA-N
• SMILES： OC1=C(C=C(C=C1[N+](=O)[O-])C1C=C(C(=C(C=1)[N+](=O)[O-])O)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 366.008
• Monoisotopic Mass: 366.008
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 224A^2
• XLogP3: 3.3

Experimental Properties

• Density: 1.84
• Boiling Point: 430°C at 760 mmHg
• Flash Point: 176.2°C
• Refractive Index: 1.746